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Compound of Interest

Compound Name: Diallyldiphenyilsilane

Cat. No.: B083629

Introduction

Diallyldiphenylsilane is a valuable organosilicon compound utilized as a monomer and
intermediate in the synthesis of polymers and other complex organosilicon structures. Its
synthesis is most commonly achieved via a Grignard reaction, a robust and versatile method
for forming carbon-carbon and carbon-heteroatom bonds. This protocol details the reaction
between dichlorodiphenylsilane and allyimagnesium bromide, a Grignard reagent, to produce
diallyldiphenylsilane. The procedure involves two primary stages: the formation of the
allylmagnesium bromide Grignard reagent and its subsequent reaction with the
dichlorodiphenylsilane precursor.

Reaction Scheme
e Step 1: Formation of Allyimagnesium Bromide CH2=CHCH:zBr + Mg - CH2=CHCH2MgBr

o Step 2: Synthesis of Diallyldiphenylsilane 2 CH2=CHCH:2MgBr + (CeH5s)2SiCl> -
(CH2=CHCH2)2(CsHs5)2Si + 2 MgBrCl

Experimental Data

The following table summarizes the key quantitative data for the synthesis of
diallyldiphenylsilane.
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Parameter Value Reference
Reactants

Dichlorodiphenylsilane 1.0 equiv. Calculated
Allyl Bromide 2.2 equiv. [1]
Magnesium Turnings 2.2 equiv. [1]
Anhydrous Diethyl Ether Solvent [2]

Product

Molecular Formula C1sH20Si [3]
Molecular Weight 264.4 g/mol [3]

Theoretical Yield

Calculated based on starting

materials
Expected Yield ~85-90% [2]
Appearance Colorless Qil General Knowledge
Boiling Point 86.5 °C / 10 Torr (analogous 2]

compound)
1H NMR Data (CDCls) [3]
Phenyl Protons (m) 0 ~7.3-7.6 ppm [4]
Allyl CH=CHz (m) 0 ~5.8 ppm General Knowledge
Allyl CH=CHz (m) 0 ~4.9 ppm General Knowledge
Allyl Si-CH2 (d) 0 ~2.0 ppm General Knowledge

Experimental Workflow Diagram
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1. Apparatus Setup
(Flame-dried glassware, inert atmosphere)

2. Grignard Reagent Preparation
(Allyl Bromide + Mg in Ether)

3. Reaction with Silane
(Add Dichlorodiphenylsilane solution dropwise)

4. Reaction Quenching
(Slow addition of agq. NH4CI)

'

5. Workup & Extraction
(Separate layers, extract aqueous phase)

6. Purification

(Dry, filter, and distill under reduced pressure)

7. Characterization
(NMR, GC-MS)

Click to download full resolution via product page

Caption: Workflow for the Grignard Synthesis of Diallyldiphenylsilane.

Detailed Experimental Protocol

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b083629?utm_src=pdf-body-img
https://www.benchchem.com/product/b083629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Materials and Equipment:

Three-necked round-bottomed flask

» Reflux condenser

e Pressure-equalizing dropping funnel

e Mechanical or magnetic stirrer

e Heating mantle

« Inert gas line (Nitrogen or Argon)

o Standard glassware for workup and distillation
 Dichlorodiphenylsilane

e Magnesium turnings

« Allyl bromide (distilled before use)[1]

e Anhydrous diethyl ether

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Saturated aqueous sodium chloride (Brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
« lodine crystal (for initiation, if necessary)[5]

Procedure:

Part 1: Preparation of Allyimagnesium Bromide Grignard Reagent[1][2]

o Apparatus Setup: All glassware must be rigorously flame-dried or oven-dried and assembled
while hot under a positive pressure of dry nitrogen or argon to ensure anhydrous conditions.
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[5][6] Equip a three-necked flask with a stirrer, a reflux condenser topped with a drying tube
or inert gas inlet, and a dropping funnel.

e Initiation: Place magnesium turnings (2.2 equivalents) in the flask. Add a small volume of
anhydrous diethyl ether, just enough to cover the magnesium. A single crystal of iodine can
be added to help initiate the reaction.[5][7]

e Grignard Formation: Prepare a solution of freshly distilled allyl bromide (2.2 equivalents) in
anhydrous diethyl ether in the dropping funnel. Add a small portion of this solution to the
magnesium suspension. The reaction should begin shortly, indicated by bubbling and a slight
turbidity. If the reaction does not start, gentle warming may be applied.

o Addition: Once the reaction has initiated, add the remaining allyl bromide solution dropwise
at a rate that maintains a gentle reflux.[6] The slow addition is crucial to control the
exothermic reaction and minimize the formation of 1,5-hexadiene, a common side product.[1]

[8]

o Completion: After the addition is complete, continue to stir the mixture and reflux gently for
an additional 30-60 minutes to ensure all the magnesium has reacted.[6] The resulting gray-
brown solution is the allylmagnesium bromide reagent. Cool the solution to room
temperature.

Part 2: Synthesis of Diallyldiphenylsilane[2]

e Reactant Addition: Cool the freshly prepared Grignard reagent solution in an ice-water bath
(0 °C). Prepare a solution of dichlorodiphenylsilane (1.0 equivalent) in anhydrous diethyl
ether and add it to the dropping funnel.

o Reaction: Add the dichlorodiphenylsilane solution dropwise to the stirred, cooled Grignard
reagent. A vigorous reaction will occur. Maintain the internal temperature below 10 °C
throughout the addition to control the exotherm.

 Stirring: After the addition is complete, remove the ice bath and allow the mixture to warm to
room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to completion.

e Quenching: Cool the reaction mixture again in an ice bath to 0-5 °C. Slowly and carefully add
a saturated aqueous solution of ammonium chloride (NH4ClI) with vigorous stirring to quench
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the excess Grignard reagent and hydrolyze the magnesium salts.[2]

o Workup: Transfer the mixture to a separatory funnel. The precipitated magnesium salts
should dissolve in the aqueous layer. Separate the organic (ether) layer.

o Extraction: Extract the aqueous layer with two additional portions of diethyl ether to recover
any dissolved product.[6]

e Washing and Drying: Combine all the organic extracts and wash them with brine. Dry the
combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent. Remove the diethyl ether solvent using a rotary
evaporator. The crude product can then be purified by vacuum distillation to yield
diallyldiphenylsilane as a colorless oil.[2]

Safety and Handling Precautions

 Inert Atmosphere: Grignard reagents are highly reactive and sensitive to moisture and
atmospheric oxygen. The entire procedure must be conducted under a dry, inert atmosphere.

[6]

o Exothermic Reactions: Both the formation of the Grignard reagent and its subsequent
reaction with dichlorodiphenylsilane are highly exothermic. Proper cooling and controlled,
slow addition of reagents are critical to manage the reaction temperature and prevent
runaway reactions.[6]

» Reagent Handling:

o Diethyl Ether: Diethyl ether is extremely flammable and volatile. All operations must be
performed in a well-ventilated fume hood, away from any ignition sources.

o Allyl Bromide: Allyl bromide is a lachrymator and is toxic. Handle with appropriate personal
protective equipment (PPE), including gloves and safety goggles, in a fume hood.

o Dichlorodiphenylsilane: This compound is corrosive and reacts with moisture to release
HCI gas. Handle with appropriate PPE in a fume hood.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
https://www.benchchem.com/product/b083629?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-007-00524
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Grignard_Synthesis_of_Dichloro_bis_4_methylphenyl_silane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

